{4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile

• IUPAC Name: 2-[[4-methoxy-2-(pyridin-2-ylsulfanylmethyl)phenyl]methylidene]propanedinitrile
• InChI: InChI=1S/C17H13N3OS/c1-21-16-6-5-14(8-13(10-18)11-19)15(9-16)12-22-17-4-2-3-7-20-17/h2-9H,12H2,1H3
• InChI Key: KNXILUICPKDVBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C#N)CSC2=CC=CC=N2
• Molecular Formula: C17H13N3OS
• Molecular Weight: 307.4 g/mol
• Solubility: 2.1 [ug/mL] (The mean of the results at pH 7.4)

Description

{4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile, also known as MPTP, is a synthetic compound that has been extensively studied in scientific research. MPTP is a potent neurotoxin that has been used to induce Parkinson's disease in animal models and has been linked to the development of Parkinson's disease in humans.

Mechanism of Action

The mechanism of action of {4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile involves its metabolism by MAO-B to form MPP+, which is then taken up by dopaminergic neurons in the substantia nigra via the dopamine transporter. Once inside the neuron, MPP+ inhibits complex I of the electron transport chain, leading to a decrease in ATP production and an increase in reactive oxygen species. This results in oxidative stress and ultimately, cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily due to its ability to selectively destroy dopaminergic neurons in the substantia nigra. This results in a loss of dopamine production, leading to the characteristic motor symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia. This compound has also been shown to induce oxidative stress and inflammation in the brain, which may contribute to the pathogenesis of Parkinson's disease.

Advantages and Limitations for Lab Experiments

{4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile has several advantages as a tool for inducing Parkinson's disease in animal models. It is a potent neurotoxin that produces a reproducible and selective loss of dopaminergic neurons in the substantia nigra. Additionally, this compound-induced Parkinson's disease closely resembles the human disease in terms of its motor symptoms and neuropathology. However, there are also several limitations to using this compound in lab experiments. It is a highly toxic compound that requires careful handling and disposal. Additionally, its neurotoxic effects are irreversible, making it difficult to study the early stages of Parkinson's disease.

Future Directions

For research include identifying the molecular mechanisms underlying {4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile-induced neurotoxicity, developing new therapies, and investigating its potential role in the development of Parkinson's disease in humans.

Synthesis Methods

{4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzaldehyde with malononitrile in the presence of a base to form 4-methoxybenzylidene malononitrile. This intermediate is then reacted with 2-pyridinylthiomethyl chloride to form the final product, this compound.

Scientific Research Applications

{4-methoxy-2-[(2-pyridinylthio)methyl]benzylidene}malononitrile has been extensively used in scientific research as a tool to induce Parkinson's disease in animal models. The neurotoxic effects of this compound are due to its ability to be metabolized by monoamine oxidase-B (MAO-B) to form the neurotoxin MPP+, which selectively destroys dopaminergic neurons in the substantia nigra of the brain. This results in a loss of dopamine production, leading to the characteristic motor symptoms of Parkinson's disease.